Cas no 2171902-95-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid
• CAS No: 2171902-95-5
• MF: C₂₃H₂₄F₂N₂O₆
• MW: 462.443273544312
• CID: 5999860
• PubChem ID: 165539469
• Update Time: 2025-07-29

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamido]acetic acid
• 2171902-95-5
• EN300-1492610

• Inchi： 1S/C23H24F2N2O6/c1-32-11-10-27(12-20(28)29)21(30)23(24,25)14-26-22(31)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,26,31)(H,28,29)
• InChI Key： MTDWNWFHPQHUQS-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCOC)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 462.16024281g/mol
• Monoisotopic Mass: 462.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid

Chemical Compound CAS No. 2171902-95-5: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic Acid

The chemical compound with CAS No. 2171902-95-5, known as 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-N-(2-methoxyethyl)propanamidoacetic acid, is a highly specialized molecule with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluorinated moiety, and an N-(2-methoxyethyl) substituent. These structural features make it a valuable tool in modern chemical research.

The Fmoc group is a well-known protecting group in peptide synthesis, playing a critical role in solid-phase synthesis by temporarily blocking amino groups during the assembly of complex peptides. The presence of the difluorinated group introduces unique electronic and steric properties, which can enhance the compound's stability and reactivity in various chemical reactions. Additionally, the N-(2-methoxyethyl) substituent contributes to the molecule's solubility and bioavailability, making it particularly suitable for biological applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in targeted drug delivery systems, where its structural versatility allows for precise modification to enhance drug efficacy and reduce side effects. For instance, the Fmoc group has been utilized to create biodegradable polymers that can encapsulate drugs and release them at specific sites within the body.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during its preparation. Moreover, the incorporation of fluorine atoms into the molecule has been shown to improve its pharmacokinetic properties, making it a promising candidate for anti-cancer drug development.

The application of this compound extends beyond pharmaceuticals. It has also found use in materials science, where its unique electronic properties make it a candidate for advanced materials such as semiconductors and optoelectronic devices. Recent breakthroughs in nanotechnology have further expanded its potential applications, particularly in the development of nanoscale sensors and imaging agents.

In conclusion, the compound with CAS No. 2171902-95-5 represents a significant advancement in chemical synthesis and materials science. Its intricate structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.